Cas no 820233-24-7 (Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester)

• Product name: Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester
• CAS No: 820233-24-7
• MF: C₈H₁₅O₆P
• MW: 238.1749
• CID: 700844
• PubChem ID: 71420439

Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester
• (4-dimethoxyphosphoryl-4-hydroxybut-2-enyl) acetate
• DTXSID30839628
• 4-(Dimethoxyphosphoryl)-4-hydroxybut-2-en-1-yl acetate
• 820233-24-7

• Inchi： InChI=1S/C8H15O6P/c1-7(9)14-6-4-5-8(10)15(11,12-2)13-3/h4-5,8,10H,6H2,1-3H3
• InChI Key： PYXLZBLQORDJDU-UHFFFAOYSA-N
• SMILES： CC(=O)OCC=CC(O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 238.06062519g/mol
• Monoisotopic Mass: 238.06062519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 82.1Ų
• XLogP3: -0.9